Cas no 159092-78-1 (Phenanthrene,1,6,9-trinitro-)

Phenanthrene,1,6,9-trinitro- structure
Phenanthrene,1,6,9-trinitro- structure
Product Name:Phenanthrene,1,6,9-trinitro-
CAS No:159092-78-1
MF:C14H7N3O6
MW:313.221883058548
CID:198661
PubChem ID:154731
Update Time:2025-04-19

Phenanthrene,1,6,9-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,1,6,9-trinitro-
    • 1,6,9-trinitrophenanthrene
    • CCRIS 7661
    • C5B4UL5AND
    • 159092-78-1
    • DTXSID30936045
    • Phenanthrene, 1,6,9-trinitro-
    • Inchi: 1S/C14H7N3O6/c18-15(19)8-4-5-10-11(6-8)9-2-1-3-13(16(20)21)12(9)7-14(10)17(22)23/h1-7H
    • InChI Key: BCKOIBYTKJYKEL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C2C(=CC=CC2=C2C=C(C=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 313.03351
  • Monoisotopic Mass: 313.03348495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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